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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

Technical Support Center: 2-Bromo-6-
nitroaniline
This guide provides essential safety information, handling procedures, and disposal protocols

for 2-Bromo-6-nitroaniline. Adherence to these guidelines is critical to ensure personnel

safety and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-6-nitroaniline?

A1: 2-Bromo-6-nitroaniline is considered a hazardous substance. The primary hazards

include:

Toxicity: It can be toxic if swallowed, in contact with skin, or if inhaled.[1]

Skin and Eye Irritation: It is known to cause skin irritation and serious eye irritation.[2][3]

Respiratory Irritation: It may cause respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is mandatory when handling 2-Bromo-6-
nitroaniline?

A2: To minimize exposure, the following PPE must be worn:
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Gloves: Chemical-resistant gloves, such as nitrile gloves, are required. Always inspect

gloves for integrity before use.[5][6]

Eye Protection: Tightly fitting safety goggles or safety glasses with side shields are

mandatory.[4][5]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust or vapors.[5][7] If exposure limits are

exceeded, a full-face respirator may be necessary.[5]

Q3: How should 2-Bromo-6-nitroaniline be stored?

A3: Proper storage is crucial for safety. Store the compound in a tightly closed container in a

cool, dry, and well-ventilated area.[5] It should be stored away from incompatible materials

such as strong oxidizing agents and kept separate from foodstuffs.[5][8]

Q4: Can I dispose of 2-Bromo-6-nitroaniline waste in the regular trash or down the drain?

A4: No. Under no circumstances should this chemical waste be disposed of in regular trash or

down the drain.[6][7] It must be treated as hazardous waste and disposed of through an

approved waste disposal plant in accordance with local, regional, and national regulations.[8]

Troubleshooting Guides
Scenario 1: Accidental Spill of 2-Bromo-6-nitroaniline Powder
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Problem Troubleshooting Steps

A small amount of 2-Bromo-6-nitroaniline

powder has been spilled on the lab bench.

1. Evacuate and Alert: Immediately evacuate the

immediate area and alert nearby personnel.[6]

2. Don PPE: Ensure you are wearing the

appropriate PPE, including gloves, eye

protection, and a lab coat. For larger spills,

respiratory protection may be necessary.[5][7] 3.

Containment: Prevent the powder from

becoming airborne. Use a dry clean-up

procedure; do not use methods that generate

dust.[7] Cover the spill with an inert absorbent

material like vermiculite or sand.[6][7] 4.

Collection: Carefully sweep up the absorbent

material and spilled substance. Place the

collected material into a clearly labeled, sealed

container for hazardous waste.[5][6][7] Use

spark-proof tools if there is any fire risk.[5] 5.

Decontamination: Clean the spill area with a

suitable solvent (e.g., isopropanol) and collect

all cleaning materials as hazardous waste.[6] 6.

Disposal: Dispose of the sealed container and

any other contaminated materials through your

institution's hazardous waste management

program.[6][8]

Scenario 2: Accidental Skin or Eye Contact
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Problem Troubleshooting Steps

2-Bromo-6-nitroaniline has come into contact

with skin or eyes.

Skin Contact: 1. Immediately remove all

contaminated clothing.[5] 2. Wash the affected

skin area with plenty of soap and water.[3][5] 3.

Seek medical attention if irritation persists.[8]

Eye Contact: 1. Immediately flush the eyes with

plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[5][7] 2. Remove contact lenses if present and

easy to do so. Continue rinsing.[8] 3. Seek

immediate medical attention.[5]

Data Presentation
Physical and Chemical Properties of 2-Bromo-6-nitroaniline

Property Value

CAS Number 59255-95-7

Molecular Formula C₆H₅BrN₂O₂

Melting Point 74.5 °C[2]

Boiling Point 309.8 °C at 760 mmHg[2]

Appearance Solid[2]

Experimental Protocols
Protocol 1: Waste Segregation and Collection

Identify Waste Stream: All waste containing 2-Bromo-6-nitroaniline must be classified as

halogenated organic waste.[6]

Select Container: Use a designated, leak-proof, and chemically compatible container. The

container must be clearly labeled "Halogenated Organic Waste" and list "2-Bromo-6-
nitroaniline" as a constituent.[6]
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Solid Waste: Collect solid residues, contaminated PPE (such as gloves), and spill cleanup

materials in the designated solid waste container.

Liquid Waste: If dissolved in a solvent, collect it in a designated container for halogenated

liquid waste. Do not mix with non-halogenated waste streams.

Storage: Keep the waste container sealed when not in use and store it in a designated, well-

ventilated waste accumulation area, away from incompatible materials.[6]

Mandatory Visualization
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Workflow for Safe Handling and Disposal of 2-Bromo-6-nitroaniline Waste

Safe Handling

Spill Response

Waste Disposal

Preparation:
- Wear appropriate PPE
- Work in a fume hood

Handling:
- Avoid dust generation

- Prevent skin/eye contact

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

Segregate as
Halogenated Organic Waste

Spill Occurs

Evacuate & Alert

Contain Spill
(Inert Absorbent)

Collect Waste
(Sealed Container)

Decontaminate Area

Label Container Clearly

Dispose via Approved
Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromo-6-nitroaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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